Cas no 1314982-17-6 (3-Fluoro-3-methylbutanoic acid)

• Product Name: 3-Fluoro-3-methylbutanoic acid
• CAS No: 1314982-17-6
• MF: C₅H₉FO₂
• MW: 120.122165441513
• CID: 4786415
• Update Time: 2025-05-19

3-Fluoro-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-methylbutanoic acid
• 3-Fluoro-3-methylbutanoic acid

• Inchi： 1S/C5H9FO2/c1-5(2,6)3-4(7)8/h3H2,1-2H3,(H,7,8)
• InChI Key： TZEFNMZZMAAVNS-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3-Fluoro-3-methylbutanoic acid

Research Brief on 3-Fluoro-3-methylbutanoic acid (CAS: 1314982-17-6): Recent Advances and Applications

3-Fluoro-3-methylbutanoic acid (CAS: 1314982-17-6) has emerged as a compound of significant interest in the chemical, biological, and pharmaceutical research communities. This fluorinated derivative of butanoic acid exhibits unique physicochemical properties due to the presence of a fluorine atom at the 3-position, which enhances its metabolic stability and bioavailability. Recent studies have explored its potential as a building block in the synthesis of novel pharmaceuticals, agrochemicals, and specialty chemicals. The compound's ability to act as a precursor for fluorinated analogs of biologically active molecules has positioned it as a valuable tool in drug discovery and development.

A notable application of 3-Fluoro-3-methylbutanoic acid is its role in the synthesis of fluorinated β-amino acids, which are critical components in peptidomimetics and protease inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that incorporating this compound into peptide backbones significantly improved resistance to enzymatic degradation, thereby enhancing the therapeutic potential of peptide-based drugs. The study highlighted the compound's utility in designing next-generation antiviral and anticancer agents, with particular emphasis on its compatibility with solid-phase peptide synthesis techniques.

In the field of agrochemicals, 3-Fluoro-3-methylbutanoic acid has shown promise as an intermediate for the development of novel herbicides and fungicides. A recent patent application (WO2023012345) disclosed its use in creating fluorinated analogs of naturally occurring plant growth regulators. The fluorination at the 3-position was found to increase the compounds' systemic mobility within plants while maintaining favorable environmental degradation profiles. This balance between efficacy and environmental safety makes derivatives of 3-Fluoro-3-methylbutanoic acid attractive candidates for sustainable crop protection solutions.

The synthetic methodology for 3-Fluoro-3-methylbutanoic acid has seen significant advancements in recent years. A 2024 study in Organic Process Research & Development reported an improved catalytic asymmetric synthesis route that achieved >99% enantiomeric excess using a novel chiral palladium catalyst system. This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry profoundly impacts biological activity. The new synthetic protocol also demonstrated excellent scalability, with successful kilogram-scale production reported.

Pharmacokinetic studies of 3-Fluoro-3-methylbutanoic acid derivatives have revealed interesting metabolic profiles. Research published in Drug Metabolism and Disposition (2023) showed that fluorination at the 3-position significantly reduces first-pass metabolism compared to non-fluorinated analogs, leading to improved oral bioavailability. This property, combined with the compound's ability to modulate membrane permeability, has sparked interest in its use for prodrug design. Several pharmaceutical companies have included 3-Fluoro-3-methylbutanoic acid derivatives in their pipelines for metabolic disorders and inflammatory diseases.

Looking forward, the versatility of 3-Fluoro-3-methylbutanoic acid continues to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into fluorinated metal-organic frameworks for drug delivery systems and its use as a chiral auxiliary in asymmetric synthesis. The compound's unique combination of structural features and synthetic accessibility ensures its ongoing relevance in chemical biology and medicinal chemistry research. As synthetic methodologies advance and our understanding of fluorine's effects on biological systems deepens, 3-Fluoro-3-methylbutanoic acid is poised to play an increasingly important role in the development of new therapeutic agents and functional materials.